Cas no 887589-14-2 (1,2-Benzenediaceticacid, 4-amino-)

• Product Name: 1,2-Benzenediaceticacid, 4-amino-
• CAS No: 887589-14-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 713515
• PubChem ID: 29922226
• Update Time: 2025-04-19

1,2-Benzenediaceticacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediaceticacid, 4-amino-
• 2-[4-amino-2-(carboxymethyl)phenyl]acetic acid
• DTXSID60652185
• 2,2'-(4-Amino-1,2-phenylene)diacetic acid
• 4-Amino-1,2-dicarboxylic acid
• SCHEMBL14221079
• 887589-14-2
• AKOS015961878

• Inchi： 1S/C10H11NO4/c11-8-2-1-6(4-9(12)13)7(3-8)5-10(14)15/h1-3H,4-5,11H2,(H,12,13)(H,14,15)
• InChI Key： FTZBYZFGNUMICJ-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C=CC=1CC(=O)O)N)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų